Cas no 105679-34-3 (2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro-)

2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro- is a heterocyclic compound featuring a benzoxazine core substituted with bromo and fluoro functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and fluorine enhances its utility in cross-coupling reactions and further derivatization. Its dihydro form offers stability while retaining flexibility for downstream modifications. This compound is particularly useful in the development of bioactive molecules, where its unique substitution pattern can influence binding affinity and metabolic stability. High purity and well-defined synthetic pathways ensure consistent performance in research and industrial applications.
2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro- structure
105679-34-3 structure
Product Name:2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro-
CAS No:105679-34-3
MF:C8H7BrFNO
MW:232.049684762955
CID:1159690
PubChem ID:116739925
Update Time:2025-05-28

2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro-
    • EN300-3018576
    • TQP0559
    • 7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine
    • HSTYCKSGBYAAAQ-UHFFFAOYSA-N
    • 105679-34-3
    • 7-Bromo-6-fluoro-3,4-dihydro-2H-benzo[1,4]oxazine
    • SCHEMBL16858400
    • Z1723692841
    • 7-bromo-6-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • Inchi: 1S/C8H7BrFNO/c9-5-3-8-7(4-6(5)10)11-1-2-12-8/h3-4,11H,1-2H2
    • InChI Key: HSTYCKSGBYAAAQ-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=C(C=1)OCCN2)F

Computed Properties

  • Exact Mass: 230.96951
  • Monoisotopic Mass: 230.96950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26

2H-1,4-Benzoxazine, 7-bromo-6-fluoro-3,4-dihydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM424729-100mg
7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine
105679-34-3 95%+
100mg
$*** 2023-04-03
Chemenu
CM424729-250mg
7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine
105679-34-3 95%+
250mg
$*** 2023-04-03
Chemenu
CM424729-500mg
7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine
105679-34-3 95%+
500mg
$*** 2023-04-03
Chemenu
CM424729-1g
7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine
105679-34-3 95%+
1g
$*** 2023-04-03
Enamine
EN300-3018576-0.05g
7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine
105679-34-3 95.0%
0.05g
$149.0 2025-03-19
Enamine
EN300-3018576-0.1g
7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine
105679-34-3 95.0%
0.1g
$221.0 2025-03-19
Enamine
EN300-3018576-0.25g
7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine
105679-34-3 95.0%
0.25g
$315.0 2025-03-19
Enamine
EN300-3018576-0.5g
7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine
105679-34-3 95.0%
0.5g
$501.0 2025-03-19
Enamine
EN300-3018576-1.0g
7-bromo-6-fluoro-3,4-dihydro-2H-1,4-benzoxazine
105679-34-3 95.0%
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$642.0 2025-03-19
Enamine
EN300-3018576-2.5g
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105679-34-3 95.0%
2.5g
$1260.0 2025-03-19
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